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Compound of Interest

Compound Name: 4-Oxo-4-phenylbutanal

Cat. No.: B11922086 Get Quote

For researchers, scientists, and professionals in drug development, sourcing high-quality

chemical reagents is a critical first step in the research and development pipeline. This

technical guide provides an in-depth overview of the commercial availability of 4-oxo-4-
phenylbutanal (CAS No. 56139-59-4), a valuable building block in organic synthesis.

Summary of Commercial Suppliers
A survey of chemical suppliers reveals several sources for 4-oxo-4-phenylbutanal. The

following table summarizes the available quantitative data from a selection of these vendors. It

is important to note that pricing and availability are subject to change, and researchers should

confirm the details directly with the suppliers.

Supplier
Catalog
Number

Purity
Available
Quantities

Price (USD)

BLD Pharm BD138672 >95% 1g, 5g, 25g Inquire

Chemrio Not specified Not specified Not specified Inquire

Chemsrc 56139-59-4 Not specified Not specified Inquire

LookChem 56139-59-4 Not specified Not specified Inquire
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Key chemical properties of 4-oxo-4-phenylbutanal are provided below for reference.

Property Value

Molecular Formula C₁₀H₁₀O₂

Molecular Weight 162.19 g/mol

CAS Number 56139-59-4

Appearance Not specified

Boiling Point 131 °C at 2.8 Torr[1]

Density 1.134 g/cm³ at 18 °C[1]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 4-oxo-4-phenylbutanal are

not readily available in public literature from the suppliers, a general synthetic approach can be

inferred from related reactions. One common method for the synthesis of similar γ-keto

aldehydes involves the ozonolysis of a corresponding cyclic enol ether.

General Ozonolysis Protocol for a Cyclic Enol Ether:

Dissolution: Dissolve the starting cyclic enol ether in a suitable solvent, such as

dichloromethane or a mixture of dichloromethane and methanol, and cool the solution to -78

°C using a dry ice/acetone bath.

Ozonolysis: Bubble ozone gas through the solution until a persistent blue color is observed,

indicating an excess of ozone.

Quenching: Purge the solution with an inert gas, such as nitrogen or argon, to remove the

excess ozone.

Reductive Workup: Add a reducing agent, such as dimethyl sulfide or triphenylphosphine, to

the solution and allow it to slowly warm to room temperature.
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Isolation: Concentrate the reaction mixture under reduced pressure. The crude product can

then be purified by column chromatography on silica gel to yield the desired γ-keto aldehyde.

Applications in Drug Development
While direct applications of 4-oxo-4-phenylbutanal in drug development are not extensively

documented in publicly available literature, its structural motif as a γ-keto aldehyde makes it a

versatile intermediate for the synthesis of more complex molecules. Derivatives of this

compound have been explored for their potential biological activities. For instance, compounds

with a similar 4-phenylbutanoic acid backbone have been investigated as sphingosine-1-

phosphate (S1P) receptor agonists, which have therapeutic potential in autoimmune diseases.

Supplier Selection Workflow
The process of selecting a suitable commercial supplier for a research chemical involves

several key steps to ensure the quality and reliability of the material. The following diagram

illustrates a logical workflow for this process.
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A logical workflow for selecting a commercial chemical supplier.

This guide provides a foundational overview for researchers interested in procuring and

utilizing 4-oxo-4-phenylbutanal. For specific applications and detailed synthetic procedures,

further consultation of chemical literature and patents is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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